Cas no 61947-90-8 (Ethanesulfonic acid, 2-(octylamino)-)

• Product Name: Ethanesulfonic acid, 2-(octylamino)-
• CAS No: 61947-90-8
• MF: C₁₀H₂₃NO₃S
• MW: 237.359522104263
• CID: 462629
• PubChem ID: 13901200
• Update Time: 2025-04-19

Ethanesulfonic acid, 2-(octylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonic acid, 2-(octylamino)-
• 2-(octylamino)ethanesulfonic acid
• 61947-90-8
• SCHEMBL9116899
• 2-(Octylamino)ethane-1-sulfonic acid
• DTXSID00552110

• Inchi： 1S/C10H23NO3S/c1-2-3-4-5-6-7-8-11-9-10-15(12,13)14/h11H,2-10H2,1H3,(H,12,13,14)
• InChI Key： XAOQXCKCGLMEHV-UHFFFAOYSA-N
• SMILES： S(CCNCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 237.13999
• Monoisotopic Mass: 237.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4